![molecular formula C21H24N2OS B2472751 N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2-(benzylthio)acetamide CAS No. 1396843-23-4](/img/structure/B2472751.png)
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2-(benzylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2-(benzylthio)acetamide, also known as BMA-155, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have promising anticancer properties, making it an attractive candidate for further research.
Scientific Research Applications
- Targeting Cancer Cells : Researchers have explored the potential of this compound as an anticancer agent. Its unique structure allows it to selectively interact with cancer cells, inhibiting their growth and promoting apoptosis (programmed cell death). Further investigations are ongoing to optimize its efficacy and minimize side effects .
- Neurodegenerative Diseases : N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2-(benzylthio)acetamide has shown promise in protecting neurons from damage. It may play a role in mitigating neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease. Mechanistic studies are underway to elucidate its neuroprotective mechanisms .
- Combating Bacterial Infections : The compound exhibits antibacterial activity against various pathogens. Researchers are investigating its potential as a novel antibiotic, especially in the context of drug-resistant bacteria. Understanding its mode of action and optimizing its bioavailability are critical areas of study .
- Modulating Inflammation : N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2-(benzylsulfanyl)acetamide has been studied for its anti-inflammatory effects. It may interfere with inflammatory pathways, making it relevant for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Enzyme Targets : Researchers have investigated its interaction with specific enzymes. By inhibiting key enzymes, this compound could serve as a valuable tool in chemical biology studies. Understanding its binding affinity and selectivity is crucial for further applications .
- Building Blocks : Chemists have explored its use as a building block in synthetic organic chemistry. Its unique functional groups allow for diverse transformations, making it valuable for constructing complex molecules. Researchers continue to develop efficient synthetic routes using this compound .
Anticancer Research
Neuroprotective Effects
Antibacterial Properties
Anti-Inflammatory Applications
Chemical Biology and Enzyme Inhibition
Synthetic Methodology
These applications highlight the versatility and potential impact of N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2-(benzylthio)acetamide in various scientific domains. As research progresses, we can expect further discoveries and applications related to this intriguing compound . If you need more information or have any other requests, feel free to ask!
properties
IUPAC Name |
N-[4-[benzyl(methyl)amino]but-2-ynyl]-2-benzylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2OS/c1-23(16-19-10-4-2-5-11-19)15-9-8-14-22-21(24)18-25-17-20-12-6-3-7-13-20/h2-7,10-13H,14-18H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEVPSXDMPQDTGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#CCNC(=O)CSCC1=CC=CC=C1)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2-(benzylthio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.